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Compound of Interest

Compound Name: Rapamycin-d3

Cat. No.: B15609504 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of

Rapamycin-d3 (also known as Sirolimus-d3), a critical tool for researchers in various fields,

particularly those involved in drug development and therapeutic drug monitoring. This

document offers a compilation of supplier information, technical data, and relevant

experimental methodologies to assist in the procurement and application of this isotopically

labeled internal standard.

Introduction to Rapamycin-d3
Rapamycin (Sirolimus) is a potent inhibitor of the mammalian target of rapamycin (mTOR), a

serine/threonine kinase that is a central regulator of cell growth, proliferation, and metabolism.

[1][2] Due to its immunosuppressive and anti-proliferative properties, Rapamycin is widely used

in organ transplantation to prevent rejection and is also investigated for its potential in treating

various cancers and other diseases.[3] The therapeutic window for Rapamycin is narrow,

necessitating precise therapeutic drug monitoring (TDM) to ensure efficacy while avoiding

toxicity.[4][5]

Rapamycin-d3 is a deuterated form of Rapamycin, where three hydrogen atoms have been

replaced with deuterium. This isotopic labeling makes it an ideal internal standard for the

quantification of Rapamycin in biological matrices using liquid chromatography-tandem mass

spectrometry (LC-MS/MS).[6] Its near-identical chemical and physical properties to the

unlabeled analyte ensure similar extraction efficiency and chromatographic behavior, while its
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mass difference allows for distinct detection, correcting for variability during sample preparation

and analysis.[7]

Commercial Availability of Rapamycin-d3
A number of commercial suppliers offer Rapamycin-d3 for research purposes. The following

table summarizes key information from several prominent suppliers. Please note that

availability and pricing are subject to change and should be confirmed directly with the supplier.

Supplier
Product
Name(s)

CAS
Number

Molecular
Formula

Purity/Isoto
pic
Enrichment

Available
Quantities

Cayman

Chemical

Rapamycin-

d3, Sirolimus-

d3

392711-19-2
C₅₁H₇₆D₃NO₁

₃

≥98%

deuterated

forms (d₁-d₃)

500 µg, 1 mg

Cambridge

Isotope

Laboratories,

Inc.

Rapamycin

(D₃, 98%)
392711-19-2

C₅₁H₇₆D₃NO₁

₃
98%

1 mg, 5 mg,

10 mg

MedchemExp

ress

Rapamycin-

d3, Sirolimus-

d3

392711-19-2 Not Specified Not Specified
Inquire for

sizes

Selleck

Chemicals

Sirolimus-

D3/Rapamyci

n-D3

392711-19-2 Not Specified Not Specified
Inquire for

sizes

TargetMol
Rapamycin-

d3
392711-19-2 Not Specified Not Specified

100 mg, 500

mg

Expert

Synthesis

Solutions

Rapamycin-

D3
392711-19-2

C₅₁H₇₆D₃NO₁

₃

97.0% by

HPLC; 99.5%

atom D

5 mg, 10 mg,

25 mg, 50 mg

Acanthus

Research

Rapamycin-

D3 (<1% d0)
392711-19-2

C₅₁H₇₆D₃NO₁

₃
<1% d0

Inquire for

sizes
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Experimental Protocols: Quantification of
Rapamycin using Rapamycin-d3
The following is a representative methodology for the quantification of Rapamycin in whole

blood using Rapamycin-d3 as an internal standard, synthesized from published LC-MS/MS

methods.[8][9][10][11]

Materials and Reagents
Rapamycin analytical standard

Rapamycin-d3 (internal standard)

Whole blood (matrix)

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Zinc Sulfate solution (e.g., 0.1 M)

Ammonium Formate

Formic Acid

Reagent-grade water

Sample Preparation
Spiking of Internal Standard: To 100 µL of whole blood sample, calibrator, or quality control

sample, add a fixed amount of Rapamycin-d3 solution (e.g., 50 µL of a 100 ng/mL solution

in methanol).

Protein Precipitation: Add a protein precipitation agent, such as 500 µL of a 1:4 (v/v) mixture

of 0.1M aqueous zinc sulfate and acetonitrile containing the internal standard.[8]

Vortexing: Vortex the mixture vigorously for 10-30 seconds to ensure thorough mixing and

protein precipitation.[8]
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Incubation: Incubate the samples at room temperature for 10 minutes to allow for complete

protein precipitation.[8]

Centrifugation: Centrifuge the samples at high speed (e.g., 13,000 rpm) for 10 minutes to

pellet the precipitated proteins.[8]

Supernatant Transfer: Carefully transfer the clear supernatant to a clean autosampler vial for

LC-MS/MS analysis.

LC-MS/MS Analysis
Liquid Chromatography (LC):

Column: A C18 reversed-phase column is commonly used.[3][9]

Mobile Phase: A gradient elution with a mobile phase consisting of an aqueous component

(e.g., 2 mM ammonium formate with 0.1% formic acid) and an organic component (e.g.,

acetonitrile or methanol) is typical.

Flow Rate: A flow rate of 0.2-0.5 mL/min is generally appropriate.

Mass Spectrometry (MS/MS):

Ionization Mode: Positive electrospray ionization (ESI+) is used.[3][10]

Detection Mode: Multiple Reaction Monitoring (MRM) is employed to monitor specific

precursor-to-product ion transitions for both Rapamycin and Rapamycin-d3.

Rapamycin Transition (example): m/z 931.5 → 864.4[3]

Rapamycin-d3 Transition (example): m/z 934.5 → 867.4 (Note: exact m/z will depend

on the specific deuteration pattern)

Quantification
A calibration curve is constructed by plotting the ratio of the peak area of Rapamycin to the

peak area of Rapamycin-d3 against the known concentrations of the Rapamycin calibrators.
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The concentration of Rapamycin in the unknown samples is then determined from this

calibration curve.

Signaling Pathways and Experimental Workflows
mTOR Signaling Pathway
Rapamycin, in complex with FKBP12, inhibits mTORC1, a key regulator of cell growth and

proliferation. The following diagram illustrates the core components of the mTOR signaling

pathway.
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Caption: Simplified mTORC1 signaling pathway showing activation and inhibition points.
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Experimental Workflow for Internal Standard Use in LC-
MS/MS
The use of an internal standard like Rapamycin-d3 is fundamental for accurate quantification

in bioanalytical methods. The following diagram outlines the typical workflow.
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Caption: General workflow for using an internal standard in LC-MS/MS bioanalysis.
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Conclusion
Rapamycin-d3 is a readily available and essential tool for the accurate quantification of

Rapamycin in research and clinical settings. By understanding its commercial availability and

employing robust, validated analytical methods, researchers can ensure the reliability and

reproducibility of their data. The information and methodologies presented in this guide serve

as a valuable resource for professionals in drug development and related scientific disciplines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Commercial Suppliers and Availability of Rapamycin-d3:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15609504#commercial-suppliers-and-availability-of-
rapamycin-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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